1-N-(4-methylphenyl)piperidine-1,3-dicarboxamide

• IUPAC Name: 1-N-(4-methylphenyl)piperidine-1,3-dicarboxamide
• InChI: InChI=1S/C14H19N3O2/c1-10-4-6-12(7-5-10)16-14(19)17-8-2-3-11(9-17)13(15)18/h4-7,11H,2-3,8-9H2,1H3,(H2,15,18)(H,16,19)
• InChI Key: KCSKIJNPGDDUBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)N2CCCC(C2)C(=O)N
• Molecular Formula: C14H19N3O2
• Molecular Weight: 261.32 g/mol

Description

1-N-(4-methylphenyl)piperidine-1,3-dicarboxamide is an organic compound that belongs to the class of piperidine derivatives This compound is characterized by the presence of a piperidine ring substituted with a 4-methylphenyl group and two carboxamide groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-N-(4-methylphenyl)piperidine-1,3-dicarboxamide typically involves the reaction of 4-methylphenylamine with piperidine-1,3-dicarboxylic acid. The reaction is carried out under controlled conditions, often in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bonds. The reaction mixture is usually stirred at room temperature or slightly elevated temperatures to ensure complete reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of automated reactors and continuous flow systems to optimize yield and purity. The process may also include purification steps such as recrystallization or chromatography to isolate the desired product from any impurities.

Chemical Reactions Analysis

Types of Reactions

1-N-(4-methylphenyl)piperidine-1,3-dicarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH~4~).

Substitution: The compound can participate in nucleophilic substitution reactions, where the amide groups can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or alcohols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of primary amines.

Substitution: Formation of substituted amides or esters.

Scientific Research Applications

1-N-(4-methylphenyl)piperidine-1,3-dicarboxamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-N-(4-methylphenyl)piperidine-1,3-dicarboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target of interest.

Comparison with Similar Compounds

Similar Compounds

• N~1~-(4-chlorophenyl)-1,3-piperidinedicarboxamide
• N~1~-(4-bromophenyl)-1,3-piperidinedicarboxamide

Uniqueness

1-N-(4-methylphenyl)piperidine-1,3-dicarboxamide is unique due to the presence of the 4-methylphenyl group, which imparts distinct chemical and biological properties compared to its halogen-substituted counterparts. This uniqueness makes it a valuable compound for specific research and industrial applications.